Cas no 57491-46-0 (4-Fluoro-2-methylaniline hydrochloride)

• Product Name: 4-Fluoro-2-methylaniline hydrochloride
• CAS No: 57491-46-0
• MF: C₇H₉ClFN
• MW: 161.604464292526
• CID: 5140676
• PubChem ID: 21534407
• Update Time: 2025-10-30

4-Fluoro-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylaniline hydrochloride
• 57491-46-0
• SCHEMBL11831950
• 2-amino-5-fluorotoluene hydrochloride
• F73267

• Inchi： 1S/C7H8FN.ClH/c1-5-4-6(8)2-3-7(5)9;/h2-4H,9H2,1H3;1H
• InChI Key： DNLQVGYITFHFBQ-UHFFFAOYSA-N
• SMILES： CC1C=C(F)C=CC=1N.Cl

Computed Properties

• Exact Mass: 161.0407551g/mol
• Monoisotopic Mass: 161.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-Fluoro-2-methylaniline hydrochloride

Recent Advances in the Application of 4-Fluoro-2-methylaniline Hydrochloride (CAS: 57491-46-0) in Chemical and Pharmaceutical Research

4-Fluoro-2-methylaniline hydrochloride (CAS: 57491-46-0) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Fluoro-2-methylaniline hydrochloride as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific cancer-related kinases, with IC50 values in the nanomolar range. The findings suggest that this compound could serve as a valuable scaffold for the development of targeted cancer therapies.

Another significant application of 4-Fluoro-2-methylaniline hydrochloride was reported in a recent Organic Process Research & Development article. The study focused on optimizing the large-scale synthesis of this compound, addressing challenges related to yield and purity. By employing a novel catalytic system, the researchers achieved a 15% increase in yield compared to traditional methods, making the process more economically viable for industrial applications.

In the realm of infectious diseases, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of 4-Fluoro-2-methylaniline hydrochloride derivatives. The results indicated that certain derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. These findings open new avenues for the development of next-generation antibiotics.

From a regulatory perspective, recent updates to the REACH and FDA guidelines have included 4-Fluoro-2-methylaniline hydrochloride in their lists of monitored substances due to its increasing industrial use. This has prompted further research into its environmental impact and toxicological profile, with several studies currently underway to assess its long-term safety.

In conclusion, 4-Fluoro-2-methylaniline hydrochloride continues to be a compound of significant interest in chemical and pharmaceutical research. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable asset in drug discovery and development. Future research directions may include exploring its potential in combination therapies and further optimizing its synthetic pathways for greener chemistry applications.